Cas no 2227821-27-2 ((2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol)

• Product Name: (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol
• CAS No: 2227821-27-2
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• CID: 6395217
• PubChem ID: 165667083
• Update Time: 2025-05-21

(2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol
• EN300-1977905
• 2227821-27-2

• Inchi： 1S/C10H12ClFO/c1-7(13)2-3-8-4-5-9(12)6-10(8)11/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： SQOZSTJTWRIZLN-ZETCQYMHSA-N
• SMILES： ClC1C=C(C=CC=1CC[C@H](C)O)F

Computed Properties

• Exact Mass: 202.0560709g/mol
• Monoisotopic Mass: 202.0560709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol

(2S)-4-(2-Chloro-4-Fluorophenyl)Butan-2-Ol: A Comprehensive Overview

The compound (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol, identified by the CAS number NO. 1117836, is a chiral alcohol with significant applications in the fields of organic chemistry, pharmacology, and material science. This molecule is characterized by its unique stereochemistry, which plays a pivotal role in its biological activity and chemical reactivity. Recent advancements in chiral synthesis and asymmetric catalysis have further enhanced our understanding of its potential uses and mechanisms.

The structure of (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol consists of a butanediol backbone with a substituted phenyl group. The presence of chlorine and fluorine atoms on the aromatic ring introduces electronic effects that influence the molecule's reactivity and stability. These substituents also contribute to its distinct physical properties, such as melting point and solubility. Recent studies have highlighted the importance of these substituents in modulating the molecule's interactions with biological systems, making it a valuable compound in drug design.

In terms of synthesis, (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol can be prepared through various methods, including enantioselective reductions and asymmetric catalysis. One notable approach involves the use of chiral catalysts to achieve high enantiomeric excess, which is crucial for applications in pharmaceuticals. Recent research has demonstrated the efficiency of using palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds within this molecule, further streamlining its synthesis.

The biological activity of (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol has been extensively studied, particularly in the context of enzyme inhibition and receptor binding. Its ability to act as a ligand for various G-protein coupled receptors (GPCRs) makes it a promising candidate for drug development. Recent findings suggest that this compound exhibits selective agonistic activity towards certain subtypes of serotonin receptors, potentially offering therapeutic benefits in conditions such as anxiety and depression.

In addition to its pharmacological applications, (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol has found utility in materials science. Its chiral nature makes it an ideal component for constructing advanced materials with tailored optical properties. Researchers have explored its use in creating liquid crystal polymers and chiral sensors, where its stereochemistry plays a critical role in determining material performance.

From an environmental perspective, understanding the degradation pathways of (2S)-4-(2-chloro-4-fluorophenyl)butan-2-ol is essential for assessing its ecological impact. Recent studies have identified microbial degradation mechanisms that target specific functional groups within the molecule, providing insights into its biodegradation potential. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, (S)-4-(para-chloro-fluoro-substituted phenyl)butanediol, commonly referred to as (S)-4-(p-chlorofluorophenyl)butanediol, continues to be a focal point in chemical research due to its versatile properties and wide-ranging applications. As advancements in synthetic methodologies and biological screening techniques unfold, this compound is poised to play an even more significant role in both academic and industrial settings.